5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione

• IUPAC Name: 5-benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C17H21N3O3/c21-15(19-9-5-2-6-10-19)12-20-16(22)14(18-17(20)23)11-13-7-3-1-4-8-13/h1,3-4,7-8,14H,2,5-6,9-12H2,(H,18,23)
• InChI Key: JHVFCIRVVBOZLG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C(=O)C(NC2=O)CC3=CC=CC=C3
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione, also known as BZP or benzylpiperazine, is a synthetic compound that belongs to the class of piperazine-derived drugs. It is a psychoactive substance that has been used recreationally as a stimulant and a euphoric agent. However, its potential as a research chemical has also been explored by scientists.

Mechanism of Action

5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione also increases the release of serotonin in the brain, which contributes to its euphoric effects.
Biochemical and Physiological Effects
5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione has been found to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation and can lead to dry mouth and blurred vision. 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione can also cause changes in mood, including increased alertness, euphoria, and agitation.

Advantages and Limitations for Lab Experiments

5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione has several advantages as a research chemical. It is relatively easy to synthesize and is readily available. It also has a well-defined mechanism of action, which makes it useful for studying the effects of stimulants on the central nervous system. However, 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione also has several limitations. It has a narrow therapeutic window, meaning that it can be toxic at higher doses. It is also a controlled substance in many countries, which limits its availability for research purposes.

Future Directions

There are several future directions for research on 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione. One area of interest is its potential as a treatment for psychiatric disorders, such as depression and anxiety. Another area of research is the development of new analogs of 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione that may have improved therapeutic properties. Additionally, further studies are needed to better understand the long-term effects of 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione on the central nervous system and its potential for abuse.
Conclusion
In conclusion, 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione is a synthetic compound that has been used as a recreational drug but also has potential as a research chemical. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione has several advantages as a research chemical, it also has limitations that need to be considered. Further research is needed to fully understand the potential of 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione as a therapeutic agent and its impact on the central nervous system.

Synthesis Methods

5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione can be synthesized using a variety of methods, including the reaction of benzyl chloride with piperazine, or the reaction of benzyl cyanide with piperazine followed by reduction. However, the most common method used for the synthesis of 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione is the condensation of benzyl chloride with 2-piperidone to yield N-benzyl-2-piperidone, which is then reduced to 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione using sodium borohydride.

Scientific Research Applications

5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione has been used as a research chemical in various scientific studies. It has been explored for its potential as a treatment for depression, anxiety, and other psychiatric disorders. 5-Benzyl-3-(2-oxo-2-piperidin-1-ylethyl)imidazolidine-2,4-dione has also been studied for its effects on the central nervous system, including its ability to increase dopamine and serotonin levels in the brain.